4-ethoxy-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H20N4O2/c1-2-25-16-8-6-15(7-9-16)19(24)22-12-14-23-13-11-21-18(23)17-5-3-4-10-20-17/h3-11,13H,2,12,14H2,1H3,(H,22,24)
• InChI Key: WQJCZUNEKOHKEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2C=CN=C2C3=CC=CC=N3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

The compound “4-ethoxy-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide” is a complex organic molecule that contains several functional groups, including an ethoxy group, a pyridinyl group, an imidazolyl group, and a benzamide group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis of “4-ethoxy-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide” is not available, similar compounds have been synthesized using various methods. For instance, pyridinyl-pyrimidinyl-aminophenyl-amide derivatives have been synthesized using trimethylamine and magnesium oxide nanoparticles.

Scientific Research Applications

Anti-Tubercular Activity

• Results : Several compounds exhibited significant activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM. .

Metal-Free Synthesis of N-(Pyridin-2-yl)amides

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Antioxidant Properties

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Future Directions

The study and development of new organic compounds is a vibrant field of research. Compounds with similar functional groups have shown promising biological activities, suggesting that “4-ethoxy-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide” and similar compounds could be interesting targets for future research.